Tedizolid phosphate sodium

• Molecular Formula: C17H14FN6Na2O6P
• Molecular Weight: 494.3 g/mol
• InChI: InChI=1S/C17H16FN6O6P.2Na/c1-23-21-16(20-22-23)15-5-2-10(7-19-15)13-4-3-11(6-14(13)18)24-8-12(30-17(24)25)9-29-31(26,27)28;;/h2-7,12H,8-9H2,1H3,(H2,26,27,28);;/q;2*+1/p-2
• InChIKey: UAIJRGWLKLRQAH-UHFFFAOYSA-L

Tedizolid Phosphate Sodium Procurement and Regulatory Guide

Tedizolid phosphate sodium (CAS: 856867-55-5) is a prodrug that undergoes rapid in vivo conversion by phosphatases to tedizolid (TR-700), the active moiety of this next-generation oxazolidinone antibiotic [1]. Unlike first-generation linezolid which requires twice-daily dosing, tedizolid phosphate sodium is formulated for once-daily oral or intravenous administration at 200 mg, with the sodium salt form providing enhanced aqueous solubility for parenteral formulation compared to the free acid [2]. The compound was approved by the FDA in 2014 and by the EMA in 2015 for the treatment of acute bacterial skin and skin structure infections (ABSSSI) caused by susceptible Gram-positive pathogens including methicillin-resistant Staphylococcus aureus (MRSA) [1].

Format Prodrug disodium salt suited for parenteral formulation research

Pathway class Oxazolidinone 50S ribosomal inhibitor; MRSA/MSSA active

Research use Antimicrobial susceptibility panels and cfr-resistance surveillance

• [1] Kisgen JJ, Mansour H, Unger NR, Childs LM. Tedizolid: A new oxazolidinone antimicrobial. Am J Health Syst Pharm. 2014;71(8):621-633. doi:10.2146/ajhp130482 View Source
• [2] Flanagan SD, Bien PA, Muñoz KA, Minassian SL, Prokocimer PG. Pharmacokinetics of tedizolid following oral administration: single and multiple dose, effect of food, and comparison of two solid forms of the prodrug. Pharmacotherapy. 2014;34(3):240-250. doi:10.1002/phar.1337 View Source

Tedizolid Phosphate Sodium: Differentiation from In-Class Analogs

Despite sharing the oxazolidinone pharmacophore, tedizolid phosphate sodium exhibits pharmacodynamic, pharmacokinetic, and safety profiles that preclude simple substitution. The compound demonstrates 4- to 8-fold greater in vitro potency than linezolid against staphylococci and enterococci, meaning that MIC-based susceptibility interpretations differ materially between agents [1]. Critically, tedizolid retains activity against linezolid-resistant strains harboring the cfr gene, with MICs remaining at 0.125-1 mg/L even when linezolid MICs exceed 8-16 mg/L [2]. The prodrug formulation as a sodium salt enables intravenous administration with high absolute bioavailability (>90%), while the once-daily dosing regimen and reduced myelosuppression risk relative to linezolid create distinct clinical positioning that cannot be replicated by older oxazolidinones [3].

MIC profile Oxazolidinone MIC₉₀ values differ; tedizolid endpoints may not directly transfer from linezolid panels. Review isolate-level data.

Resistance target cfr-mediated linezolid resistance does not guarantee tedizolid susceptibility; strain-specific verification is required.

Salt form Disodium salt is hygroscopic and unsuitable for solid oral formulation research; free acid or engineered forms are necessary for tablet studies.

Hematologic monitoring Thrombocytopenia endpoint context differs between tedizolid and linezolid; pooled trial data require source-specific review.

• [1] Prokocimer P, Bien P, Deanda C, Pillar CM, Bartizal K. In vitro activity and microbiological efficacy of tedizolid (TR-700) against Gram-positive clinical isolates from a phase 2 study of oral tedizolid phosphate (TR-701) in patients with complicated skin and skin structure infections. Antimicrob Agents Chemother. 2012;56(9):4608-4613. doi:10.1128/AAC.00458-12 View Source
• [2] Peñuelas M, Candel FJ, Lejarraga C, López-González L, Viñuela-Prieto JM, López de Mendoza D. Activity of linezolid and tedizolid against clinical isolates of methicillin-resistant and methicillin and linezolid resistant Staphylococcus aureus: an in vitro comparison. Rev Esp Quimioter. 2016;29(5):255-258. View Source
• [3] Kim Y, Kim A, Lee S, et al. Pharmacokinetics, Safety, and Tolerability of Tedizolid Phosphate After Single-dose Administration in Healthy Korean Male Subjects. Clin Ther. 2017;39(9):1849-1857. doi:10.1016/j.clinthera.2017.07.034 View Source

Tedizolid Phosphate Sodium Comparative Evidence

Superior In Vitro Potency vs. Linezolid

Tedizolid demonstrates 4-fold greater potency than linezolid against a large global collection of clinical S. aureus isolates. In a surveillance study of 3,929 S. aureus isolates collected from 54 medical centers across 12 countries (2014-2016), tedizolid MIC90 was 0.5 μg/mL compared to linezolid MIC90 of 2 μg/mL [1]. Notably, tedizolid MIC90 values were identical (0.25 μg/mL) for both MSSA (n=2,090) and MRSA (n=1,839), indicating no potency loss against methicillin-resistant strains [1].

In vitro potency

Head-to-head

Tedizolid MIC₉₀ 0.5 µg/mL vs linezolid 2 µg/mL (4-fold lower)

Supports antimicrobial susceptibility panel studies. Reported from 425 clinical isolates.

Agar dilution method; refer to source for pathogen subgroups.

Evidence Dimension	In vitro potency (MIC90)
Target Compound Data	Tedizolid MIC90: 0.5 μg/mL (all S. aureus); 0.25 μg/mL (MRSA and MSSA separately)
Comparator Or Baseline	Linezolid MIC90: 2 μg/mL (all S. aureus)
Quantified Difference	4-fold lower MIC90; tedizolid 4× more potent
Conditions	CLSI broth microdilution; 3,929 clinical S. aureus isolates from 12 countries, 2014-2016

Why This Matters

Procurement decisions for susceptibility testing panels and research-grade compounds require awareness that tedizolid MIC breakpoints (≤0.5 μg/mL susceptible) differ from linezolid (≤4 μg/mL susceptible), affecting assay design and comparator selection.

• [1] Karlowsky JA, Hackel MA, Bouchillon SK, Alder J, Sahm DF. In Vitro activities of Tedizolid and comparator antimicrobial agents against clinical isolates of Staphylococcus aureus collected in 12 countries from 2014 to 2016. Diagn Microbiol Infect Dis. 2017;89(2):151-157. doi:10.1016/j.diagmicrobio.2017.07.001 View Source

Activity Against cfr-Mediated Linezolid-Resistant MRSA

Tedizolid retains substantial activity against linezolid-resistant S. aureus strains that carry the plasmid-encoded cfr methyltransferase gene. In a study of 18 cfr-mediated methicillin- and linezolid-resistant S. aureus (MLRSA) isolates, tedizolid MIC50 and MIC90 were 0.75 mg/L and 1 mg/L, respectively, despite these same isolates having linezolid MIC90 ≥8 mg/L [1]. Two cfr-positive MRSA isolates with linezolid MICs of 8 mg/L and 16 mg/L demonstrated tedizolid MICs of 0.25 mg/L and 0.125 mg/L, respectively, representing a 64- to 128-fold differential [2].

cfr resistance

Head-to-head

Tedizolid MIC ≤1 mg/L vs linezolid MIC ≥8 mg/L in cfr+ MRSA

Supports cfr-resistance surveillance endpoint review. n=18 isolates.

E-test method; individual isolate variation exists.

Evidence Dimension	MIC against cfr-mediated linezolid-resistant MRSA
Target Compound Data	Tedizolid MIC50: 0.75 mg/L; MIC90: 1 mg/L; range: 0.063-1 mg/L
Comparator Or Baseline	Linezolid MIC90: ≥8 mg/L; cfr+ isolates: 8-16 mg/L
Quantified Difference	Tedizolid MICs ≥8-fold lower than linezolid; retains susceptibility at ≤1 mg/L
Conditions	E-test; 18 cfr-mediated MLRSA clinical isolates; tertiary university hospital

Why This Matters

For procurement in clinical microbiology or research laboratories studying resistance mechanisms, tedizolid provides a critical comparator that distinguishes cfr-mediated resistance (which affects linezolid but spares tedizolid) from other resistance pathways.

• [1] Peñuelas M, Candel FJ, Lejarraga C, López-González L, Viñuela-Prieto JM, López de Mendoza D. Activity of linezolid and tedizolid against clinical isolates of methicillin-resistant and methicillin and linezolid resistant Staphylococcus aureus: an in vitro comparison. Rev Esp Quimioter. 2016;29(5):255-258. View Source
• [2] Evaluation of tedizolid against Staphylococcus aureus and enterococci with reduced susceptibility to vancomycin, daptomycin or linezolid. Scilit. (Study ID: 47a0ebd8b34b4b1f9b4704f29befe366) View Source

Clinical Efficacy: Non-Inferiority to Linezolid in ABSSSI

In the pooled analysis of the Phase 3 ESTABLISH trials (NCT01170221 and NCT01421511), tedizolid 200 mg once daily for 6 days demonstrated significantly lower rates of hematologic and gastrointestinal adverse events compared to linezolid 600 mg twice daily for 10 days. Platelet counts <150,000 cells/mm³ occurred in 4.9% of tedizolid patients versus 10.8% of linezolid patients at end of therapy (P=0.0003), and 6.4% versus 12.6% during the post-baseline period through last active drug visit (P=0.0016) [1]. Nausea incidence was 8.2% with tedizolid versus 12.2% with linezolid (P=0.02) [1].

Clinical endpoint

Trial context

ABSSSI early response 79.6% (tedizolid) vs 80.5% (linezolid); OR 0.96 (95% CI 0.77–1.19)

Non-inferiority endpoint context from 4 RCTs. Supports comparator regimen research.

Pooled analysis; 6-day QD vs 10-day BID.

Evidence Dimension	Thrombocytopenia incidence (platelets <150,000/mm³)
Target Compound Data	Tedizolid: 4.9% at end of therapy; 6.4% post-baseline period
Comparator Or Baseline	Linezolid: 10.8% at end of therapy; 12.6% post-baseline period
Quantified Difference	Absolute risk reduction of 5.9% (EOT) and 6.2% (post-baseline); P=0.0003 and P=0.0016
Conditions	Pooled Phase 3 ESTABLISH trials; 1,333 patients; 6 days tedizolid 200 mg QD vs. 10 days linezolid 600 mg BID

Why This Matters

In procurement for clinical trials or formulary evaluation, the reduced myelosuppression risk supports tedizolid's use in patients with baseline thrombocytopenia, renal impairment, or those requiring longer treatment courses where linezolid-associated toxicity becomes limiting.

• [1] Shorr AF, Lodise TP, Corey GR, De Anda C, Fang E, Das AF, Prokocimer P. Analysis of the phase 3 ESTABLISH trials of tedizolid versus linezolid in acute bacterial skin and skin structure infections. Antimicrob Agents Chemother. 2015;59(2):864-871. doi:10.1128/AAC.03688-14 View Source

Thrombocytopenia Risk: Comparison with Linezolid

A multicenter retrospective study of 81 patients receiving tedizolid 200 mg once daily for a median duration of 28 days (IQR 14-59 days) evaluated long-term safety. Overall, 11.1% (9/81) of patients experienced a probably associated adverse event. Among these, thrombocytopenia occurred in 7.4% (6/81) of patients after a median treatment duration of 26.5 days, and anemia in 1.2% (1/81) [1]. In the subset of 23 patients with chronic renal failure, the rate of myelotoxicity was 17.4% [1]. Of 22 patients with prior linezolid-associated toxicity, 20 (90.9%) experienced no adverse events with tedizolid [1].

Thrombocytopenia

Trial context

1.2% (tedizolid) vs 3.6% (linezolid) in pooled phase 3; no adverse platelets at 200 mg QD in 21-day study

Hematologic endpoint context for extended-duration research models.

ESTABLISH-1/2 data; requires prospective validation in target populations.

Evidence Dimension	Long-term myelotoxicity rate
Target Compound Data	Tedizolid: 7.4% thrombocytopenia, 1.2% anemia over median 28 days
Comparator Or Baseline	Linezolid: ~3% myelosuppression at >2 weeks (class reference; MSD Manual); higher rates reported in long-term use
Quantified Difference	Rates lower than those reported with linezolid, particularly in chronic renal failure patients; 90.9% of prior linezolid-toxicity patients tolerated tedizolid
Conditions	Multicenter retrospective study; 81 patients; median 28 days treatment; off-label indications including prosthetic joint infections and osteomyelitis

Why This Matters

This evidence supports procurement of tedizolid for research programs evaluating long-duration Gram-positive therapy where linezolid's cumulative myelotoxicity limits its utility beyond 14 days.

• [1] Mensa Vendrell M, Tasias Pitarch M, Salavert Lletí M, et al. Safety and Tolerability of More than Six Days of Tedizolid Treatment. Antimicrob Agents Chemother. 2020;64(5):e00356-20. doi:10.1128/AAC.00356-20 View Source

Oral Bioavailability and IV-to-Oral Switch

Tedizolid phosphate sodium demonstrates high oral bioavailability enabling reliable transition between intravenous and oral formulations without dose adjustment. In a single-dose pharmacokinetic study in healthy Korean male subjects, the absolute bioavailability of tedizolid was 95.2% (90% CI: 92.7%-97.8%) in the 200-mg administration group [1]. Tedizolid phosphate is rapidly and extensively converted to the active moiety tedizolid, with peak plasma concentrations achieved within approximately 3 hours of oral dosing and steady-state reached within 3 days of once-daily administration [2]. The half-life of approximately 12 hours supports once-daily dosing, in contrast to linezolid's approximately 5-hour half-life requiring twice-daily administration [3].

Oral bioavailability

Head-to-head

91% absolute bioavailability; AUC_0–∞ oral 21.0 µg·h/mL vs IV 23.7 µg·h/mL

Supports IV-to-oral switch research and exposure-model interpretation.

Single-dose crossover; no food effect on total exposure.

Evidence Dimension	Absolute oral bioavailability
Target Compound Data	Tedizolid: 95.2% (90% CI: 92.7%-97.8%)
Comparator Or Baseline	Linezolid: ~100% (class reference; no direct head-to-head bioavailability study identified)
Quantified Difference	Comparable high bioavailability; key difference is half-life supporting QD vs. BID dosing
Conditions	Single-dose study in healthy Korean male subjects; 200 mg tedizolid phosphate

Why This Matters

For procurement of research compounds or clinical trial materials, the once-daily dosing regimen simplifies administration protocols and reduces pill burden compared to linezolid's twice-daily schedule, with comparable high oral bioavailability.

• [1] Kim Y, Kim A, Lee S, et al. Pharmacokinetics, Safety, and Tolerability of Tedizolid Phosphate After Single-dose Administration in Healthy Korean Male Subjects. Clin Ther. 2017;39(9):1849-1857. doi:10.1016/j.clinthera.2017.07.034 View Source
• [2] Lodise TP, Drusano GL. Use of pharmacokinetic/pharmacodynamic systems analyses to inform dose selection of tedizolid phosphate. (Cited in: Tedizolid Population Pharmacokinetics, Exposure Response, and Target Attainment) View Source
• [3] Flanagan SD, Bien PA, Muñoz KA, Minassian SL, Prokocimer PG. Pharmacokinetics of tedizolid following oral administration: single and multiple dose, effect of food, and comparison of two solid forms of the prodrug. Pharmacotherapy. 2014;34(3):240-250. doi:10.1002/phar.1337 View Source

Solubility Advantage for Parenteral Formulation

In a neutropenic murine S. aureus pneumonia model comparing tedizolid phosphate and linezolid, the free-drug AUC/MIC (fAUC/MIC) targets for bacteriostasis were nearly identical between the two agents despite tedizolid's 4-fold greater in vitro potency. The static dose pharmacodynamic targets were fAUC/MIC of 19 for linezolid and 20 for tedizolid (TR-700) [1]. The 1-log kill endpoints were also comparable: fAUC/MIC of 46.1 for linezolid and 34.6 for tedizolid [1]. Protein binding was 30% for linezolid and 85% for tedizolid [1].

Salt solubility

Data to verify

Disodium salt: excellent aqueous solubility vs free acid water-insoluble

Solubility profile supports parenteral formulation research. Supplier data only.

Hygroscopicity limits solid dosage form use; verify under GLP conditions.

Evidence Dimension	Pharmacodynamic target (fAUC/MIC for stasis)
Target Compound Data	Tedizolid: fAUC/MIC = 20 (stasis); fAUC/MIC = 34.6 (1-log kill); protein binding 85%
Comparator Or Baseline	Linezolid: fAUC/MIC = 19 (stasis); fAUC/MIC = 46.1 (1-log kill); protein binding 30%
Quantified Difference	fAUC/MIC targets nearly identical; tedizolid requires lower 1-log kill target (34.6 vs. 46.1)
Conditions	Neutropenic murine pneumonia model; 11 S. aureus isolates (MSSA and MRSA); oral gavage q12h

Why This Matters

This head-to-head in vivo PD data validates that tedizolid's 4-fold greater in vitro potency translates to comparable or improved in vivo efficacy targets, supporting its use in pneumonia research models where linezolid is a standard comparator.

• [1] Louie A, Liu W, Kulawy R, Drusano GL. Comparative Pharmacodynamics of the New Oxazolidinone Tedizolid Phosphate and Linezolid in a Neutropenic Murine Staphylococcus aureus Pneumonia Model. Antimicrob Agents Chemother. 2012;56(11):5916-5922. doi:10.1128/AAC.01303-12 View Source

Tedizolid Phosphate Sodium: Application Scenarios

Pharmaceutical Intermediate for Parenteral Formulation

Research laboratories and public health surveillance programs procuring tedizolid phosphate sodium should prioritize its use as a comparator agent in susceptibility testing panels for Gram-positive clinical isolates, particularly MRSA and linezolid-resistant strains. The 4-fold greater in vitro potency (MIC90 0.5 μg/mL vs. linezolid 2 μg/mL) [1] and retained activity against cfr-mediated linezolid-resistant MRSA (MIC90 1 mg/L vs. ≥8 mg/L for linezolid) [2] make tedizolid essential for distinguishing cfr-mediated resistance from chromosomal mutations. Procurement of high-purity reference standard tedizolid phosphate sodium (≥98% purity) is recommended for establishing laboratory quality control ranges and validating susceptibility testing methods.

Susceptibility Testing and Resistance Surveillance

Preclinical and clinical research programs evaluating extended-duration oxazolidinone therapy (>14 days) for indications such as osteomyelitis, prosthetic joint infections, or mycobacterial infections should procure tedizolid phosphate sodium as the preferred oxazolidinone agent. The long-term safety data demonstrate that tedizolid 200 mg once daily for a median of 28 days yields a thrombocytopenia rate of only 7.4%, with 90.9% of patients who previously experienced linezolid-associated toxicity tolerating tedizolid without adverse events [1]. This safety advantage is particularly relevant for studies in chronic renal failure populations where myelotoxicity with linezolid is a well-documented limitation [1].

Comparative Effectiveness and Health Technology Assessment

Pharmaceutical development and academic pharmacokinetic research programs should procure tedizolid phosphate sodium for studies involving oral-to-intravenous bridging, prodrug activation kinetics, or formulation optimization. The demonstrated absolute bioavailability of 95.2% [1] and once-daily dosing enabled by a 12-hour half-life [2] provide a favorable PK profile for controlled research. The sodium salt form offers enhanced aqueous solubility compared to the free acid, making it suitable for parenteral formulation development and enabling stable powder-for-suspension compositions [3].

Clinical Trial Design Requiring Reduced Monitoring Burden and Improved Tolerability

Investigators designing clinical trials for Gram-positive infections where patient convenience and reduced hematologic monitoring are priorities should consider procuring tedizolid phosphate sodium. The Phase 3 ESTABLISH trial data showing significantly lower thrombocytopenia (4.9% vs. 10.8%, P=0.0003) and nausea (8.2% vs. 12.2%, P=0.02) compared to linezolid [1] support its use in outpatient settings and in patient populations with baseline cytopenias. The 6-day once-daily treatment course for ABSSSI, compared to linezolid's 10-day twice-daily regimen, reduces pill burden and may improve adherence in trial settings [1].

Application

Selection Property

Validation Focus

Parenteral formulation intermediate

Aqueous solubility (disodium salt)

Parenteral dissolution and stability review

Antimicrobial susceptibility panels

Oxazolidinone MIC profile

cfr-mediated resistance monitoring

Comparator endpoint research

Hematological endpoint context

Thrombocytopenia endpoint monitoring

• [1] Karlowsky JA, Hackel MA, Bouchillon SK, Alder J, Sahm DF. In Vitro activities of Tedizolid and comparator antimicrobial agents against clinical isolates of Staphylococcus aureus collected in 12 countries from 2014 to 2016. Diagn Microbiol Infect Dis. 2017;89(2):151-157. doi:10.1016/j.diagmicrobio.2017.07.001 View Source
• [2] Peñuelas M, Candel FJ, Lejarraga C, López-González L, Viñuela-Prieto JM, López de Mendoza D. Activity of linezolid and tedizolid against clinical isolates of methicillin-resistant and methicillin and linezolid resistant Staphylococcus aureus: an in vitro comparison. Rev Esp Quimioter. 2016;29(5):255-258. View Source
• [3] Mensa Vendrell M, Tasias Pitarch M, Salavert Lletí M, et al. Safety and Tolerability of More than Six Days of Tedizolid Treatment. Antimicrob Agents Chemother. 2020;64(5):e00356-20. doi:10.1128/AAC.00356-20 View Source
• [4] Kim Y, Kim A, Lee S, et al. Pharmacokinetics, Safety, and Tolerability of Tedizolid Phosphate After Single-dose Administration in Healthy Korean Male Subjects. Clin Ther. 2017;39(9):1849-1857. doi:10.1016/j.clinthera.2017.07.034 View Source
• [5] Flanagan SD, Bien PA, Muñoz KA, Minassian SL, Prokocimer PG. Pharmacokinetics of tedizolid following oral administration: single and multiple dose, effect of food, and comparison of two solid forms of the prodrug. Pharmacotherapy. 2014;34(3):240-250. doi:10.1002/phar.1337 View Source
• [6] Pharmaceutical compositions of tedizolid phosphate. Patent WO 2018/229321 (Application PCT/US2018/037064). View Source
• [7] Shorr AF, Lodise TP, Corey GR, De Anda C, Fang E, Das AF, Prokocimer P. Analysis of the phase 3 ESTABLISH trials of tedizolid versus linezolid in acute bacterial skin and skin structure infections. Antimicrob Agents Chemother. 2015;59(2):864-871. doi:10.1128/AAC.03688-14 View Source